2-Ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” is a compound with the empirical formula C6H13BO2 . It is also known as HBpin or Pinacolborane . It is used in various chemical reactions, including borylation, hydroboration, and coupling with aryl iodides .
Molecular Structure Analysis
The molecular structure of “4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” includes a boron atom bonded to an oxygen atom and a carbon ring .Chemical Reactions Analysis
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” can undergo various chemical reactions, including borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate, hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts, and coupling with aryl iodides in the presence of a copper catalyst to form aryl boronates .Physical and Chemical Properties Analysis
“4,4,5,5-Tetramethyl-1,3,2-dioxaborolane” has a refractive index of 1.396, a boiling point of 42-43 °C/50 mmHg, and a density of 0.882 g/mL at 25 °C .Scientific Research Applications
Synthesis of Modified Boronic Acid Derivatives
2-Ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is used in the synthesis of ortho-modified mercapto- and piperazino-methyl-phenylboronic acid derivatives. These derivatives display inhibitory activity against serine proteases such as thrombin. Studies indicate that these compounds do not exhibit S–B coordination and only weak N–B coordination in both solid state and solution (Spencer et al., 2002).
Crystal Structure Analysis
The compound has been used to prepare derivatives such as 2-[2-aminophenoxy]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, which was analyzed using single-crystal X-ray diffractometer data. This study revealed insights into the crystal structure and bonding patterns, particularly noting a tetracoordinated boron atom (Seeger & Heller, 1985).
Synthesis of Electron Transport Materials
This compound plays a role in the synthesis of electron transport materials (ETMs). An efficient and practical synthesis process has been developed, demonstrating its importance in creating key intermediates for ETMs and host materials in materials science (Xiangdong et al., 2017).
Silicon-Based Drug Synthesis
The compound is a crucial building block in the synthesis of biologically active silicon-based drugs. Its synthetic potential was demonstrated in the development of new synthesis methods for drugs like disila-bexarotene (Büttner et al., 2007).
Preparation of Propargylation Reagent
It is instrumental in the scalable preparation of propargylation reagents. A continuous-flow and distillation process was developed for efficient production, highlighting its utility in large-scale industrial applications (Fandrick et al., 2012).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for “2-Ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is not available, similar compounds should be handled with care. For example, “2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is moisture sensitive and should be stored away from oxidizing agents .
Properties
IUPAC Name |
2-ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17BO2/c1-6-9-10-7(2,3)8(4,5)11-9/h6H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPUBDPDASOEIOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50449122 | |
Record name | 2-ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50449122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82954-89-0 | |
Record name | 2-ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50449122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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